Cas no 920244-55-9 (4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide)

4-Nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide is a sulfonamide-based compound featuring a nitro-substituted benzene ring linked to a pyridazine-thiophene hybrid scaffold. Its molecular structure combines electron-withdrawing (nitro) and electron-donating (thiophene) groups, making it a versatile intermediate for pharmaceutical and agrochemical research. The compound exhibits potential bioactivity due to its sulfonamide moiety, which is commonly associated with enzyme inhibition. Its pyridazine core enhances binding affinity in target interactions, while the thiophene group may improve solubility and pharmacokinetic properties. This compound is particularly useful in medicinal chemistry for developing novel therapeutics, especially in areas requiring selective sulfonamide derivatives. Its synthetic flexibility allows for further functionalization, enabling tailored modifications for specific applications.
4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide structure
920244-55-9 structure
Product Name:4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide
CAS No:920244-55-9
MF:C16H14N4O5S2
MW:406.436160564423
CID:5496174
Update Time:2025-10-30

4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-nitro-N-[2-(6-thiophen-2-ylpyridazin-3-yl)oxyethyl]benzenesulfonamide
    • 4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide
    • Inchi: 1S/C16H14N4O5S2/c21-20(22)12-3-5-13(6-4-12)27(23,24)17-9-10-25-16-8-7-14(18-19-16)15-2-1-11-26-15/h1-8,11,17H,9-10H2
    • InChI Key: LEZQBQCGFXEFLL-UHFFFAOYSA-N
    • SMILES: C1(S(NCCOC2=NN=C(C3SC=CC=3)C=C2)(=O)=O)=CC=C([N+]([O-])=O)C=C1

4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide Pricemore >>

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Additional information on 4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide

Comprehensive Overview of 4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide (CAS No. 920244-55-9)

4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide, with the CAS number 920244-55-9, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene ring, a pyridazine core, and a nitrobenzene sulfonamide moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery.

The compound’s sulfonamide group is a key functional element, often associated with bioactive properties such as antimicrobial or anti-inflammatory effects. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory diseases, topics frequently searched in academic and medical communities. Its thiophene-pyridazine hybrid structure also suggests potential applications in material science, particularly in the development of organic semiconductors or photovoltaic materials, a hot topic in renewable energy research.

From a synthetic chemistry perspective, 920244-55-9 exemplifies modern heterocyclic chemistry techniques. Its preparation typically involves multi-step reactions, including nucleophilic substitution and sulfonylation, which are widely discussed in organic synthesis forums. The compound’s nitro group offers further derivatization opportunities, enabling researchers to explore structure-activity relationships (SAR) for optimized performance in specific applications.

In the context of AI-driven drug discovery, 4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide has been flagged in computational screenings due to its favorable ligand efficiency and binding affinity predictions. This aligns with growing interest in machine learning for molecular design, a frequently searched topic in 2024. Additionally, its ADME (Absorption, Distribution, Metabolism, Excretion) properties are under investigation, addressing common queries about bioavailability optimization in preclinical research.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s nitroaromatic component necessitates careful handling during lab-scale synthesis, reflecting broader industry concerns about green chemistry and waste reduction. These aspects resonate with searches for sustainable synthetic protocols and eco-friendly pharmaceuticals.

Analytical characterization of CAS 920244-55-9 typically employs HPLC-MS and NMR spectroscopy, techniques frequently queried by analytical chemists. Its chromatographic behavior and spectral fingerprints are well-documented, supporting quality control in industrial settings. The compound’s stability under various pH conditions is another researched aspect, particularly for formulation scientists exploring oral drug delivery systems.

In summary, 4-nitro-N-(2-{6-(thiophen-2-yl)pyridazin-3-yloxy}ethyl)benzene-1-sulfonamide represents a multifaceted chemical entity bridging medicinal chemistry, materials science, and computational modeling. Its CAS 920244-55-9 identifier serves as a gateway to extensive scientific literature, while its structural features continue to inspire innovation across disciplines. As research progresses, this compound may emerge as a cornerstone in developing next-generation therapeutics or functional materials, answering pressing questions in both academia and industry.

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